Cas no 2034570-95-9 (N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide)

N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide structure
2034570-95-9 structure
Product Name:N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
CAS No:2034570-95-9
MF:C18H23N3O3S2
MW:393.5235
CID:5353853
Update Time:2025-07-15

N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-propan-2-ylpyrazole-4-sulfonamide
    • N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-1-isopropyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
    • N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
    • Inchi: 1S/C18H23N3O3S2/c1-11(2)21-13(4)18(12(3)20-21)26(23,24)19-9-16(22)15-10-25-17-8-6-5-7-14(15)17/h5-8,10-11,16,19,22H,9H2,1-4H3
    • InChI Key: KCZCLXKUOMHLBM-UHFFFAOYSA-N
    • SMILES: S(C1C(C([H])([H])[H])=NN(C([H])(C([H])([H])[H])C([H])([H])[H])C=1C([H])([H])[H])(N([H])C([H])([H])C([H])(C1=C([H])SC2=C([H])C([H])=C([H])C([H])=C12)O[H])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 581
  • XLogP3: 2.6
  • Topological Polar Surface Area: 121

N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6521-4479-2μmol
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
2μmol
$57.0 2023-09-08
Life Chemicals
F6521-4479-5μmol
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
5μmol
$63.0 2023-09-08
Life Chemicals
F6521-4479-10μmol
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
10μmol
$69.0 2023-09-08
Life Chemicals
F6521-4479-1mg
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
1mg
$54.0 2023-09-08
Life Chemicals
F6521-4479-2mg
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
2mg
$59.0 2023-09-08
Life Chemicals
F6521-4479-3mg
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
3mg
$63.0 2023-09-08
Life Chemicals
F6521-4479-4mg
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
4mg
$66.0 2023-09-08
Life Chemicals
F6521-4479-5mg
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
5mg
$69.0 2023-09-08
Life Chemicals
F6521-4479-10mg
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
2034570-95-9
10mg
$79.0 2023-09-08

Additional information on N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide

Introduction to N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide (CAS No. 2034570-95-9)

N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide, identified by its CAS number 2034570-95-9, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzothiophene moiety, dimethyl substitution on the pyrazole ring, and an N-substituted sulfonamide group, contribute to its unique chemical properties and biological interactions.

The benzothiophene ring is a key structural component that imparts specific electronic and steric properties to the molecule. Benzothiophenes are known for their stability and their ability to engage in π-stacking interactions, which can be crucial for binding to biological targets. In the context of this compound, the 3-substituted benzothiophene likely plays a role in modulating the overall shape and electronic distribution of the molecule, influencing its binding affinity and selectivity.

The pyrazole core is another critical feature of this compound. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of hydroxyl and dimethyl groups on the pyrazole ring further enhances its pharmacological potential by introducing additional interaction points with biological targets. The hydroxyl group can form hydrogen bonds, while the dimethyl groups can provide steric hindrance and influence the molecule's conformation.

The sulfonamide group at the 4-position of the pyrazole ring is a well-known pharmacophore that enhances water solubility and bioavailability. Sulfonamides have been extensively studied for their antimicrobial properties, but they also exhibit activity against a variety of other diseases, including cancer and inflammatory disorders. The N-substituted sulfonamide in this compound adds another layer of complexity, potentially influencing both its solubility and its ability to interact with biological targets.

The propan-2-yl group attached to the nitrogen atom of the pyrazole ring is an aliphatic side chain that can influence the molecule's overall flexibility and lipophilicity. This side chain can also participate in hydrophobic interactions with biological targets, further modulating the compound's pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide exemplifies how careful modification of key structural motifs can lead to compounds with enhanced biological activity. By combining a benzothiophene scaffold with a pyrazole core and sulfonamide functionality, researchers have created a molecule with multiple potential interaction points with biological targets.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular interactions. The structural features of this compound suggest that it may be able to modulate these pathways by interacting with key enzymes and receptors involved in inflammation. For example, the sulfonamide group could potentially inhibit enzymes such as COX or LOX, which are involved in prostaglandin synthesis.

Another potential application for this compound is in oncology. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide, researchers aim to develop new therapies that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells.

The hydroxyl group on the pyrazole ring may also play a role in targeting specific enzymes or receptors involved in cancer metabolism. For instance, it could interact with kinases or other enzymes that are overexpressed in cancer cells. Additionally, the benzothiophene moiety could participate in π-stacking interactions with DNA or RNA bases, potentially disrupting critical biological processes in cancer cells.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and cell lines relevant to inflammation and cancer. These findings suggest that further optimization may lead to a potent therapeutic agent capable of treating these diseases.

The synthesis of N-2-(1-benzothiophen-3-ylyl)-2-hydroxyethyl}-3},5-dimethyl}-1-(propan}-2-y}]-1H-pyrazol}e}-4-sulfonamid}e involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity。 Key synthetic steps include condensation reactions between benzothiophene derivatives, formation of the pyrazole ring through cyclization, introduction of substituents at specific positions, followed by sulfonamide formation。 Each step must be carefully optimized to maximize yield while minimizing unwanted side products。

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been crucial in characterizing the structure of this compound。 These techniques provide detailed information about the molecular structure, confirming that the synthetic product matches the intended design。 Additionally, computational methods such as molecular modeling have been employed to predict how this compound might interact with biological targets。

One important consideration in drug development is pharmacokinetics—the study of how drugs are absorbed, distributed, metabolized, and excreted by the body。 The structural features of N_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}(}_{}))_)}_)}_)}_)}_)}_)}_)}_)}_)}_)}_)}_}})_}})_}})_}})_}})_}})_}})_}})_}})_}})_}})_}_{\text{CAS No 2034570}\text{95}\text{9})\text{ suggest\text{ }that\text{ }it\text{ }may\text{ }have\text{ }favorable\text{ }pharmacokinetic\text{ }properties。 For\text{ }instance}\text{, }\text{the}\text{ }\text{sulfonamide}\text{ }\text{group}\text{ }\text{enhances}\text{ }\text{solvation}\text{ }\text{and}\text{ }\text{bioavailability}\。\ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \}

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.